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Compound of Interest

Compound Name: 2-(Methyldithio)isobutyraldehyde

Cat. No.: B1585464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-methyl-2-(methyldithio)propanal is an organosulfur compound that has been identified as a

contributor to the aroma profile of certain food products, particularly imparting grilled and

savory notes.[1] As a member of the dialkyldisulfide class of molecules, it possesses a unique

structural arrangement that warrants a detailed analytical investigation. This technical guide

provides a comprehensive overview of the structural and chemical properties of 2-methyl-2-

(methyldithio)propanal, including proposed methodologies for its synthesis and

characterization. Furthermore, this document explores its potential, though largely

uncharacterized, biological relevance by examining the known activities of structurally related

dialkyldisulfides. The information presented herein is intended to serve as a foundational

resource for researchers in the fields of flavor chemistry, natural products, and drug discovery.

Chemical and Physical Properties
2-methyl-2-(methyldithio)propanal is a volatile organic compound with the chemical formula

C5H10OS2.[2] It is classified as a dialkyldisulfide, characterized by the presence of a disulfide

bond (S-S) linking a methyl group and a 2-methylpropanal moiety. The presence of both an

aldehyde functional group and a disulfide linkage contributes to its chemical reactivity and

distinct organoleptic properties.[2][3]

Table 1: Physicochemical Properties of 2-methyl-2-(methyldithio)propanal
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Property Value Source

Molecular Formula C5H10OS2 [2]

Molecular Weight 150.26 g/mol [4]

CAS Number 67952-60-7 [4]

Appearance
Colorless to pale yellow liquid

(estimated)
[5]

Boiling Point 184-185 °C at 760 mmHg [5]

Flash Point 72.22 °C [5]

Water Solubility Very slightly soluble [5]

logP (o/w) 2.234 (estimated) [5]

Synonyms

2-methyl-2-

(methyldithio)propionaldehyde,

FEMA 3866

[4]

Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-methyl-2-

(methyldithio)propanal is not readily available in the peer-reviewed literature, a plausible

synthetic route can be proposed based on established organosulfur chemistry. A potential two-

step approach starting from isobutyraldehyde is outlined below.

Experimental Protocol: Proposed Synthesis
Step 1: α-Thiolation of Isobutyraldehyde

To a solution of isobutyraldehyde in an aprotic solvent (e.g., tetrahydrofuran), add a strong,

non-nucleophilic base such as lithium diisopropylamide (LDA) at a low temperature (-78 °C)

to form the corresponding enolate.

Slowly add elemental sulfur (S8) to the enolate solution.
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Quench the reaction with a reducing agent, such as sodium borohydride, to yield 2-methyl-2-

mercaptopropanal.

Purify the intermediate product by column chromatography.

Step 2: Formation of the Disulfide Bond

Dissolve the purified 2-methyl-2-mercaptopropanal in a suitable solvent (e.g.,

dichloromethane).

Add a methylsulfenylating agent, such as methanesulfenyl chloride (CH3SCl) or,

alternatively, react it with dimethyl disulfide (CH3SSCH3) in the presence of a mild base.

Monitor the reaction by thin-layer chromatography (TLC) until completion.

Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the final product, 2-methyl-2-(methyldithio)propanal, by vacuum distillation or column

chromatography.
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Step 1: α-Thiolation Step 2: Disulfide Formation

Isobutyraldehyde Enolate
1. LDA, THF, -78°C

Thiolate Intermediate
2. S8

2-methyl-2-mercaptopropanal
3. NaBH4 (quench)

2-methyl-2-(methyldithio)propanal
4. CH3SCl or CH3SSCH3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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